1-Chloro-3-fluoro-2-methyl-4-nitrobenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Chloro-3-fluoro-2-methyl-4-nitrobenzene is a derivative of benzene. It is a complex organic compound with the molecular formula C7H5ClFNO2 . The compound has a chlorine atom (Cl), a fluorine atom (F), a methyl group (CH3), and a nitro group (NO2) attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene involves a benzene ring with four different substituents. The numbering of the carbon atoms in the benzene ring starts from the carbon attached to the fluorine atom (F), and then the direction of numbering is chosen such that the next substituent gets the lowest number . Therefore, the nitro group (NO2) gets the second position and the methyl group (CH3) gets the fourth position .Chemical Reactions Analysis
The chemical reactions involving 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene would be influenced by the nature of its substituents. For instance, the nitro group is a strong electron-withdrawing group, which can activate the benzene ring towards electrophilic substitution reactions . On the other hand, the methyl group is an electron-donating group, which could potentially influence the reactivity of the compound in a different way .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Chloro-3-fluoro-2-methyl-4-nitrobenzene would be influenced by its molecular structure. For instance, the presence of electronegative atoms like chlorine and fluorine could influence its polarity, while the presence of the nitro group could affect its reactivity .Safety and Hazards
properties
IUPAC Name |
1-chloro-3-fluoro-2-methyl-4-nitrobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO2/c1-4-5(8)2-3-6(7(4)9)10(11)12/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZEOGZJLGSHSQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1F)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-3-fluoro-2-methyl-4-nitrobenzene |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.